Cas no 1354029-67-6 (3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1354029-67-6
• MF: C₁₇H₃₁N₃O₃
• MW: 325.446344614029
• CID: 2156850
• Update Time: 2025-06-28

3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 3-{[((S)-2-amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• 3-{[((S)-2-aminopropanyl)cyclopropylamino]methyl}piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 3-(((S)-2-amino-N-cyclopropylpropanamido)methyl)piperidine-1-carboxylate
• AM97398
• 3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C17H31N3O3/c1-12(18)15(21)20(14-7-8-14)11-13-6-5-9-19(10-13)16(22)23-17(2,3)4/h12-14H,5-11,18H2,1-4H3/t12-,13?/m0/s1
• InChI Key： NSCULTFJGXIHGV-UEWDXFNNSA-N
• SMILES： O=C([C@H](C)N)N(CC1CN(C(=O)OC(C)(C)C)CCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 443
• Topological Polar Surface Area: 75.9

Additional information on 3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

Introduction to 3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354029-67-6) and Its Applications in Modern Chemical Biology

The compound 3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354029-67-6) represents a fascinating molecule with significant potential in the field of chemical biology and pharmaceutical research. Its unique structural features, characterized by a piperidine core substituted with a complex aminoalkyl side chain, make it a valuable scaffold for the development of novel bioactive molecules. This introduction delves into the molecular structure, synthetic pathways, and emerging applications of this compound, highlighting its relevance in contemporary drug discovery efforts.

The molecular framework of 3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester is intricately designed to interact with biological targets in a highly specific manner. The presence of the (S)-2-amino-propionyl moiety introduces chirality, which is a critical factor in determining the pharmacological activity of many therapeutic agents. This stereochemical constraint ensures that the compound can bind to biological receptors with high selectivity, minimizing off-target effects and enhancing therapeutic efficacy.

The cyclopropyl-amino group further contributes to the compound's structural complexity, providing a rigid scaffold that can optimize interactions with protein targets. This feature is particularly relevant in the design of small-molecule inhibitors, where precise spatial orientation of functional groups is essential for effective binding. The tert-butyl ester at the carboxylic acid position serves as a protecting group, allowing for selective modifications during synthetic transformations while maintaining the integrity of the core structure.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production of 3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester, making it more accessible for research applications. Modern methodologies, such as asymmetric catalysis and flow chemistry, have been employed to enhance yield and purity while reducing environmental impact. These innovations are crucial for supporting large-scale drug discovery programs and ensuring the availability of high-quality starting materials for further derivatization.

In the realm of drug discovery, this compound has garnered attention as a versatile building block for exploring novel therapeutic modalities. Its structural motifs are reminiscent of known bioactive scaffolds, suggesting potential applications in areas such as kinase inhibition, receptor modulation, and antimicrobial therapy. For instance, the piperidine ring is a common feature in many approved drugs due to its ability to mimic natural amino acids and interact with biological targets effectively.

One particularly intriguing application lies in the development of antimicrobial agents. The rise of antibiotic-resistant pathogens has underscored the need for innovative therapeutic strategies, and compounds like 3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester offer promising leads for addressing this challenge. Preliminary studies have demonstrated its ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, making it a candidate for further exploration in this critical area.

Additionally, the compound's potential in neurological disorders is under investigation. The piperidine scaffold is frequently encountered in drugs targeting central nervous system (CNS) receptors due to its favorable pharmacokinetic properties. By modulating neurotransmitter activity or interacting with specific ion channels, derivatives of this compound could provide new avenues for treating conditions such as epilepsy, depression, or neurodegenerative diseases.

The synthesis of analogs and derivatives of 3-{[((S)-2-Amino-propionyl)-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester remains an active area of research. Chemists are exploring various modifications to optimize potency, selectivity, and solubility while maintaining bioisosteric relationships with known active compounds. Techniques such as structure-activity relationship (SAR) studies and computational modeling are being leveraged to guide these efforts toward identifying lead candidates with improved pharmacological profiles.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Advanced molecular modeling techniques allow researchers to predict binding affinities, metabolic stability, and other key properties before conducting experimental validation. This approach not only accelerates the drug discovery process but also reduces costs associated with trial-and-error experimentation.

In conclusion,3-{[(S)-2-Amino-propionyl-cyclopropyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 1354029-67-6) exemplifies how intricate molecular design can yield compounds with significant therapeutic potential. Its unique structural features make it a valuable tool for exploring new drug targets across multiple disease areas. As research continues to uncover its full potential,this compound is poised to contribute substantially to advancements in chemical biology and pharmaceutical science.